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Compound of Interest

Compound Name: Lamalbid

Cat. No.: B1258926

Introduction

Lamalbid, an iridoid glycoside, is a significant bioactive compound found in various medicinal
plants, notably in the flowers of Lamium album L. (white dead-nettle).[1][2][3] Due to its
abundance and characteristic presence, Lamalbid serves as a crucial chemical marker for the
standardization and quality control of herbal medicines and extracts derived from Lamium
album.[1][2] This document provides detailed application notes and protocols for the use of
Lamalbid as a reference standard in the quantitative analysis of herbal preparations using
High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD).

Principle

The quantitative determination of Lamalbid in herbal extracts is achieved through reverse-
phase HPLC. This technique separates chemical components of a mixture based on their
differential partitioning between a nonpolar stationary phase and a polar mobile phase. A
Diode-Array Detector (DAD) is utilized for the detection and quantification of Lamalbid by
measuring its absorbance at a specific wavelength, allowing for accurate and precise results.
The concentration of Lamalbid in a sample is determined by comparing its peak area to that of
a certified Lamalbid reference standard.

Quantitative Data Summary

The following table summarizes the quantitative analysis of Lamalbid in agueous and
ethanolic-aqueous extracts of Lamium album flowers, as determined by a validated HPLC-DAD
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method.[1][2]

Extract Type Lamalbid Content (mg/g dry weight)
Aqueous Extract 39.09 £ 1.02
Ethanolic-Aqueous Extract 26.66 + 0.64

Experimental Protocols

This section details the validated methodologies for the quantification of Lamalbid in herbal
extracts.

1. Reagents and Materials

o Lamalbid reference standard (purity = 98%)

e Acetonitrile (HPLC grade)

¢ Methanol (HPLC grade)

e Formic acid (analytical grade)

o Ultrapure water

e Lamium album flower material (dried and powdered)
o Syringe filters (0.45 um)

2. Standard Solution Preparation

e Stock Solution (1 mg/mL): Accurately weigh 10 mg of Lamalbid reference standard and
dissolve it in 10 mL of methanol in a volumetric flask.

o Working Solutions: Prepare a series of working standard solutions by diluting the stock
solution with methanol to achieve concentrations ranging from 0.01 to 0.5 mg/mL. These
solutions are used to construct the calibration curve.
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. Sample Preparation (Herbal Extract)
Extraction:
o Accurately weigh 1.0 g of powdered Lamium album flower material.

o For aqueous extract: Add 100 mL of boiling ultrapure water and maintain at this
temperature for 30 minutes with constant stirring.

o For ethanolic-aqueous extract: Macerate with 100 mL of 70% (v/v) ethanol in an ultrasonic
bath for 30 minutes.

Filtration and Concentration:

o Filter the resulting extract through a paper filter.

o Evaporate the solvent under reduced pressure to dryness.
Final Sample Solution:

o Dissolve the dried extract in a known volume of methanol to achieve a final concentration
suitable for HPLC analysis.

o Filter the solution through a 0.45 um syringe filter prior to injection into the HPLC system.
. Chromatographic Conditions

Instrument: High-Performance Liquid Chromatography system with a Diode-Array Detector
(HPLC-DAD).

Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).

Mobile Phase: A gradient of solvent A (0.1% formic acid in water) and solvent B (0.1% formic
acid in acetonitrile).

o Gradient Program:

= 0-10 min: 5% B
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10-35 min: 5-20% B

35-45 min: 20-50% B

45-55 min: 50-100% B

55-60 min: 100% B

e Flow Rate: 1.0 mL/min

e Column Temperature: 25°C

« Injection Volume: 10 pL

¢ Detection Wavelength: 240 nm (for Lamalbid)
5. Method Validation

The described HPLC-DAD method has been validated for specificity, linearity, precision, and
accuracy.[1]

Validation Parameter Lamalbid
Linearity Range (mg/mL) 0.01-0.5
Correlation Coefficient (r2) >0.999
LOD (ug/mL) 0.85
LOQ (ug/mL) 2.55
Intra-day Precision (RSD %) <20
Inter-day Precision (RSD %) <3.0
Recovery (%) 98 - 102
Visualizations

Experimental Workflow for Lamalbid Quantification
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Caption: Workflow for the quantification of Lamalbid in herbal samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Lamalbid, Chlorogenic Acid, and Verbascoside as Tools for Standardization of Lamium
album Flowers-Development and Validation of HPLC-DAD Method - PubMed
[pubmed.ncbi.nim.nih.gov]

e 3. Lamium album - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Application Notes: Lamalbid as a Reference Standard
in Herbal Medicine Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258926#using-lamalbid-as-a-reference-standard-in-
herbal-medicine-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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